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Compound of Interest

Compound Name: (R)-Omeprazole Sodium Salt
Cat. No.: B1260541
Get Quote
. J

(R)-Omeprazole sodium is the sodium salt of the (R)-enantiomer of omeprazole. While the (S)-
enantiomer (Esomeprazole) is clinically distinct due to metabolic stability (CYP2C19
clearance), the fundamental physicochemical properties—specifically ionization constants
(pKa)—are identical between the enantiomers in an achiral environment.

Understanding the pKa profile of (R)-Omeprazole is critical for two distinct phases of drug
development:

+ Formulation Stability: The sodium salt relies on the acidic pKa (~8.8) of the benzimidazole
nitrogen to maintain solid-state stability and solubility.

* Mechanism of Action: The therapeutic activation relies on the basic pKa (~4.0) of the pyridine
nitrogen, which triggers the acid-catalyzed rearrangement to the active sulfenamide.

Table 1: Consensus pKa Values for (R)-Omeprazole
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lonization Site  Type

pKa Value

Structural
Locus

Significance

pKai Basic

4.06 +0.05

Pyridine Nitrogen

Activation
Trigger:
Protonation at
this site initiates
the
rearrangement to
the active
sulfenamide
species in the
parietal cell (pH
<1).

pKaz Acidic

8.70 - 8.80

Benzimidazole
N-H

Salt Formation:
This site
deprotonates to
form the anion.
The sodium salt
is formed here,
conferring water
solubility and

alkaline stability.

pKas Basic

~0.79

Benzimidazole
N-3

Intermediate
Formation:
Protonation here
(forming a
dication) is a
transient step in
the activation
cascade at
extremely low
pH.
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Molecular Mechanism: The pKa-Dependent
Activation Cascade

The therapeutic efficacy of (R)-Omeprazole is strictly pH-dependent. It functions as a prodrug

that is stable at neutral pH (where it is uncharged or anionic) but rapidly activates in acidic

environments.

The Logic of Activation:

Trapping: At neutral pH (bloodstream), the drug is lipophilic and crosses cell membranes.

Protonation: In the acidic secretory canaliculus of the parietal cell (pH ~0.8), the pyridine
nitrogen (pKa 4.06) becomes fully protonated.

Accumulation: The charged molecule becomes less lipophilic and is "ion-trapped” at the site
of action.

Rearrangement: The protonated pyridine attacks the benzimidazole C-2 position, leading to
the formation of the spiro-intermediate and eventually the sulfenamide, which binds
irreversibly to the H+/K+-ATPase.

Parietal Cell Canaliculus (pH ~1.0)

(R)-Omeprazole Acidic [ Mor peci
pH<g)

(Neutral Prodrug) =‘ (Pyridine N-H+)
PH>5 !

Cyclic Sulfenamide [
(Active Electrophile) :

Disulfide Enzyme Complex
(Inhibited H+/K+ ATPase)

Click to download full resolution via product page

Figure 1: The acid-catalyzed activation pathway of (R)-Omeprazole. The reaction rate is

governed by the fraction of the drug protonated at the pyridine nitrogen (pKa 4.06).

Experimental Protocols for pKa Determination

To accurately determine the pKa values of (R)-Omeprazole Sodium, two distinct methods are

recommended due to the wide separation of pKa values and solubility issues.
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Method A: Potentiometric Titration (For Acidic pKa ~8.8)

This method measures the dissociation of the benzimidazole proton. Since you are starting
with the Sodium Salt, the titration will proceed with an acid titrant (back-titration).

Reagents:

Analyte: (R)-Omeprazole Sodium (pure salt).

Titrant: 0.1 M Hydrochloric Acid (standardized).

Solvent: Carbonate-free water (degassed) with constant ionic strength (0.1 M KCI).

Inert Atmosphere: Nitrogen or Argon purge (Critical: Omeprazole degrades in oxygen/acid;
CO2 interferes with high pKa measurement).

Protocol:

o System Setup: Calibrate the pH electrode (glass/Ag/AgCl) using buffers pH 7.0 and 10.0.
Ensure the temperature is thermostated to 25.0°C + 0.1°C.

 Dissolution: Dissolve ~30 mg of (R)-Omeprazole Sodium in 50 mL of 0.1 M KCI. The initial
pH will be alkaline (>10).

e Titration:
o Titrate with 0.1 M HCI in small increments (e.g., 0.05 mL).
o Allow stabilization time (30-60s) between additions.
o Record pH vs. Volume of titrant.
o Data Analysis:
o Plot the titration curve (pH vs. Volume).

o Identify the inflection point corresponding to the protonation of the benzimidazole anion to
the neutral form.
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o Calculate pKa using the Bjerrum method or Gran plot analysis.
o Note: The transition observed is: Anion (

) +

Neutral (

).

Method B: UV-Metric Spectrophotometry (For Basic pKa
~4.0)

Potentiometry is less accurate for pKa ~4 due to the low solubility of the neutral species in
water. UV-metric titration is superior here as it detects spectral shifts between the neutral and
cationic forms at very low concentrations.

Protocol:
e Stock Solution: Prepare a

M solution of (R)-Omeprazole in 20% Methanol/Water (to ensure solubility).

o Buffer Series: Prepare a series of buffers ranging from pH 2.0 to pH 6.0 (0.2 pH intervals).
e Scan:

o Record UV absorbance spectra (200—-400 nm) for the sample in each buffer.

o ldentify the isosbestic points (wavelengths where absorbance is constant).

o Select the analytical wavelength (

) where the difference in absorbance between the protonated and neutral forms is maximal
(typically around 300-305 nm).

e Calculation:

o Plot Absorbance (
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) vs. pH.

o Fit the data to the Henderson-Hasselbalch equation:
o Self-Validation: The linearity of the log plot (

) confirms the validity of the pKa.

Technical Implications for Drug Development
Salt Selection & Solubility

The sodium salt utilizes the acidic pKa (8.8) to create a stable, water-soluble solid.
e Neutral (R)-Omeprazole: Solubility ~0.1 mg/mL (Hydrophobic).
e (R)-Omeprazole Sodium: Solubility >100 mg/mL (Hydrophilic).

o Implication: In formulation, the micro-environment must remain alkaline (pH > 9) to prevent
disproportionation back to the insoluble neutral form.

Enteric Coating Design

Because the pKal (4.[1]06) triggers rapid degradation in acid, the drug must be protected from
gastric acid (pH 1-2).

o Strategy: Apply an enteric polymer coating (e.g., Eudragit L30D-55) that dissolves only at pH
>5.5.

e Sub-coating: A "seal coat" is often required between the alkaline drug core (Sodium salt) and
the acidic enteric polymer to prevent in-situ reaction/degradation at the interface.

Stability Profiling
Omeprazole is notoriously unstable in acidic and oxidative conditions.

e Acid Lability: Driven by pKal. Half-life at pH 2 is < 10 minutes. Half-life at pH 7 is ~20 hours.
Half-life at pH 11 (Sodium salt solution) is > 100 days.
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¢ Protocol: All analytical workflows (HPLC/LC-MS) must use alkaline diluents (e.g., pH 9.0
borate or phosphate) to prevent on-column degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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